A novel genetically encoded fluorescent protein as a Cu(i) indicator†

Dalton Transactions Pub Date: 2011-11-29 DOI: 10.1039/C1DT11002K

Abstract

We constructed the copper(I)-binding domain of Mycobacterium tuberculosis (Mtb) CDC 1551 (residues 1–162) between cyan fluorescent protein (CFP) and yellow fluorescent protein (YFP), and formed a novel genetically encoded fluorescent copper(I) responsive protein (PMtb). The sensitivity and selectivity to copper(I) of the PMtb was sought. The experiments showed that the copper(I)-binding domain of the PMtb was highly sensitive and selective towards copper(I).

Graphical abstract: A novel genetically encoded fluorescent protein as a Cu(i) indicator
A novel genetically encoded fluorescent protein as a Cu(i) indicator†
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